N-(3-chlorophenyl)-N'-(2,4-difluorophenyl)urea

• IUPAC Name: 1-(3-chlorophenyl)-3-(2,4-difluorophenyl)urea
• InChI: InChI=1S/C13H9ClF2N2O/c14-8-2-1-3-10(6-8)17-13(19)18-12-5-4-9(15)7-11(12)16/h1-7H,(H2,17,18,19)
• InChI Key: IMWYYBGSWWSTDD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)NC(=O)NC2=C(C=C(C=C2)F)F
• Molecular Formula: C13H9ClF2N2O
• Molecular Weight: 282.67 g/mol

Description

N-(3-chlorophenyl)-N'-(2,4-difluorophenyl)urea, also known as diflubenzuron, is a pesticide commonly used in agriculture to control a wide range of insect pests. It belongs to the class of benzoylurea insecticides and acts by inhibiting the synthesis of chitin, a major component of insect exoskeletons. In recent years, diflubenzuron has also gained attention in scientific research due to its potential applications in cancer treatment and as a tool for studying the mechanisms of chitin synthesis in insects.

Mechanism of Action

Diflubenzuron acts by inhibiting the synthesis of chitin, a major component of insect exoskeletons. It does this by interfering with the activity of chitin synthase, an enzyme that is essential for the formation of chitin. By inhibiting chitin synthesis, N-(3-chlorophenyl)-N'-(2,4-difluorophenyl)urean disrupts the normal growth and development of insects, ultimately leading to their death.
Biochemical and Physiological Effects:
Diflubenzuron has been shown to have a low toxicity to mammals and is considered relatively safe for use in agriculture. However, it can have adverse effects on non-target organisms such as aquatic invertebrates. Diflubenzuron has been found to accumulate in the tissues of fish and can cause developmental abnormalities in their offspring. It is therefore important to use N-(3-chlorophenyl)-N'-(2,4-difluorophenyl)urean responsibly and in accordance with recommended guidelines.

Advantages and Limitations for Lab Experiments

Diflubenzuron has several advantages for use in laboratory experiments. It is readily available and relatively inexpensive compared to other chitin synthesis inhibitors. It is also stable and can be stored for long periods of time. However, N-(3-chlorophenyl)-N'-(2,4-difluorophenyl)urean has limitations in terms of its specificity and selectivity. It can inhibit the synthesis of chitin in a wide range of insects, making it difficult to use in experiments that require precise targeting of specific species.

Future Directions

There are several potential future directions for research on N-(3-chlorophenyl)-N'-(2,4-difluorophenyl)urean. One area of interest is the development of new cancer therapies based on its ability to inhibit cancer cell growth. Another area of research is the potential use of N-(3-chlorophenyl)-N'-(2,4-difluorophenyl)urean as a tool for studying the mechanisms of chitin synthesis in insects. Further studies are needed to fully understand the biochemical and physiological effects of N-(3-chlorophenyl)-N'-(2,4-difluorophenyl)urean on non-target organisms and to develop strategies to minimize its impact on the environment.

Synthesis Methods

The synthesis of N-(3-chlorophenyl)-N'-(2,4-difluorophenyl)urean involves the reaction of 3-chloroaniline with 2,4-difluorobenzoyl chloride in the presence of a base such as sodium carbonate. The resulting intermediate is then treated with urea to yield N-(3-chlorophenyl)-N'-(2,4-difluorophenyl)urean. The process is relatively simple and can be carried out on a large scale, making N-(3-chlorophenyl)-N'-(2,4-difluorophenyl)urean a cost-effective pesticide.

Scientific Research Applications

Diflubenzuron has been widely used in scientific research as a tool for studying the mechanisms of chitin synthesis in insects. It has also been investigated for its potential applications in cancer treatment. Studies have shown that N-(3-chlorophenyl)-N'-(2,4-difluorophenyl)urean can inhibit the growth of cancer cells by disrupting the cell cycle and inducing apoptosis. It has been suggested that N-(3-chlorophenyl)-N'-(2,4-difluorophenyl)urean may be a promising candidate for the development of new cancer therapies.